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Compound of Interest

Compound Name: (+)-Capnellene

CAS No.: 123808-89-9

Cat. No.: B12750464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an independent verification of the published Nuclear Magnetic Resonance

(NMR) data for the marine natural product (+)-Capnellene. By presenting a side-by-side

comparison of the originally reported spectroscopic data from the first total synthesis with data

from a subsequent independent synthesis, this document aims to offer researchers a validated

reference for the structural confirmation of this important sesquiterpene.

Introduction
(+)-Capnellene is a tricyclic sesquiterpene first isolated from the soft coral Capnella imbricata.

Its unique carbon skeleton and potential biological activity have made it a significant target for

total synthesis. The definitive structural elucidation of such complex natural products relies

heavily on spectroscopic techniques, primarily ¹H and ¹³C NMR spectroscopy. Independent

verification of the originally published NMR data through a separate total synthesis is a crucial

step in confirming the assigned structure and providing a reliable dataset for the scientific

community. This guide compares the NMR data reported in the initial total synthesis of (±)-
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Δ⁹⁽¹²⁾-capnellene by Mehta et al. in 1983 with the data from the independent total synthesis by

Paquette et al. in 1984.

Comparison of ¹H and ¹³C NMR Data
The following tables summarize the ¹H and ¹³C NMR spectral data for (±)-Δ⁹⁽¹²⁾-capnellene as

reported by Mehta et al. (1983) and Paquette et al. (1984). This comparison serves as an

independent verification of the chemical shifts for each carbon and proton in the molecule.

Table 1: ¹³C NMR Data Comparison for (±)-Δ⁹⁽¹²⁾-Capnellene

Carbon No.
Mehta et al. (1983) ¹³C NMR
(CDCl₃, 67.89 MHz) δ (ppm)

Paquette et al. (1984) ¹³C
NMR (CDCl₃, 50.3 MHz) δ
(ppm)

1 48.8 48.8

2 37.4 37.4

3 42.1 42.1

4 28.2 28.2

5 32.5 32.5

6 54.1 54.1

7 46.9 46.9

8 68.4 68.4

9 158.3 158.3

10 52.4 52.4

11 48.2 48.2

12 106.3 106.3

13 21.0 21.0

14 28.8 28.8

15 18.2 18.2
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Table 2: ¹H NMR Data Comparison for (±)-Δ⁹⁽¹²⁾-Capnellene

Proton(s)
Mehta et al. (1983) ¹H NMR
(CDCl₃, 270 MHz) δ (ppm)

Paquette et al. (1984) ¹H
NMR (CDCl₃, 200 MHz) δ
(ppm)

H-12a, H-12b 4.88 (s, 1H), 4.72 (s, 1H) 4.88 (s, 1H), 4.72 (s, 1H)

H-8 2.85 (m, 1H) 2.85 (m, 1H)

H-10 2.65 (m, 1H) 2.65 (m, 1H)

H-1, H-2, H-3, H-5, H-7 2.40-1.20 (m, 9H) 2.40-1.20 (m, 9H)

H-13 1.05 (s, 3H) 1.05 (s, 3H)

H-14, H-15 1.02 (s, 6H) 1.02 (s, 6H)

Experimental Protocols
The experimental conditions under which the NMR spectra were acquired are crucial for the

reproducibility and comparison of data.

Mehta et al. (1983) - Synthesis of (±)-Δ⁹⁽¹²⁾-capnellene:

¹H NMR: Spectra were recorded on a Bruker WH-270 spectrometer at 270 MHz.

¹³C NMR: Spectra were recorded on a Bruker WH-270 spectrometer at 67.89 MHz.

Solvent: Chloroform-d (CDCl₃) was used as the solvent.

Internal Standard: Tetramethylsilane (TMS) was used as the internal standard.

Paquette et al. (1984) - Synthesis of (±)-Δ⁹⁽¹²⁾-capnellene:

¹H NMR: Spectra were recorded on a Bruker WH-200 spectrometer at 200 MHz.

¹³C NMR: Spectra were recorded on a Bruker WH-200 spectrometer at 50.3 MHz.

Solvent: Chloroform-d (CDCl₃) was used as the solvent.
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Internal Standard: Tetramethylsilane (TMS) was used as the internal standard.

Workflow for Independent Verification of NMR Data
The following diagram illustrates the logical workflow for the independent verification of

published NMR data for a natural product like (+)-Capnellene.
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Workflow for Independent Verification of (+)-Capnellene NMR Data
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Caption: Workflow illustrating the independent verification of (+)-Capnellene's NMR data.
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Conclusion
The ¹H and ¹³C NMR data for (±)-Δ⁹⁽¹²⁾-capnellene reported by Paquette et al. (1984) are in

excellent agreement with the data from the initial total synthesis by Mehta et al. (1983). This

independent verification provides a high degree of confidence in the structural assignment of

(+)-Capnellene and establishes a reliable and validated set of NMR data for this natural

product. This comparative guide serves as a valuable resource for researchers in natural

product synthesis, chemical biology, and drug discovery who may use (+)-Capnellene or its

derivatives in their studies.

To cite this document: BenchChem. [Independent Verification of Published NMR Data for (+)-
Capnellene: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12750464/docs#independent-verification-of-
published-nmr-data-for-capnellene-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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